Cas no 1392505-47-3 (N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide)

• Product Name: N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide
• CAS No: 1392505-47-3
• MF: C₁₂H₁₁NO₃S₂
• MW: 281.350640535355
• CID: 5905093
• PubChem ID: 9586312
• Update Time: 2025-06-22

N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-methoxybenzylidene)thiophene-2-sulfonamide
• 2-Thiophenesulfonamide, N-[(4-methoxyphenyl)methylene]-, [N(E)]-
• N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide
• N-(4-methoxybenzylidene)-2-thiophenesulfonamide
• (NE)-N-[(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide
• Z56802778
• SMR000135545
• CHEMBL3208618
• MLS000530565
• AKOS001034764
• BIM-0004250.P001
• THIOPHENE-2-SULFONIC ACID 4-METHOXY-BENZYLIDENEAMIDE
• 1392505-47-3
• HMS1762B05
• F0181-0039

• Inchi： 1S/C12H11NO3S2/c1-16-11-6-4-10(5-7-11)9-13-18(14,15)12-3-2-8-17-12/h2-9H,1H3/b13-9+
• InChI Key： MSHYNLJKEQHRBU-UKTHLTGXSA-N
• SMILES： C1(S(/N=C/C2=CC=C(OC)C=C2)(=O)=O)SC=CC=1

Computed Properties

• Exact Mass: 281.01803556g/mol
• Monoisotopic Mass: 281.01803556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 449.3±51.0 °C(Predicted)
• pka: -5.14±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide

Professional Introduction to N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide (CAS No. 1392505-47-3)

N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide, a compound with the chemical identifier CAS No. 1392505-47-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of this molecule, particularly the thiophene-2-sulfonamide moiety and the 4-methoxyphenyl substituent, contribute to its unique chemical properties and biological activities.

The synthesis of N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The process typically begins with the preparation of the thiophene scaffold, which is then functionalized to introduce the sulfonamide group. The subsequent introduction of the (1E)-(4-methoxyphenyl)methylidene fragment completes the molecular structure, resulting in a compound with a rich array of potential interactions with biological targets.

In recent years, there has been a growing interest in thiophene derivatives due to their diverse pharmacological properties. Thiophenes are known for their ability to modulate various biological pathways, making them valuable candidates for therapeutic intervention. The sulfonamide group further enhances the pharmacological profile of this compound by contributing to its solubility and bioavailability. These characteristics make N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide an attractive molecule for further investigation in drug development.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes that play critical roles in disease pathways. For instance, studies have suggested that thiophene sulfonamides may interact with enzymes involved in inflammation and cancer progression. The methoxy group on the phenyl ring is particularly noteworthy, as it can influence the electronic properties of the molecule and enhance its binding affinity to target proteins. This structural feature has been leveraged in the design of novel inhibitors with improved selectivity and potency.

The latest research in this area has focused on understanding the mechanism of action of thiophene sulfonamides at a molecular level. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to elucidate how these compounds interact with their biological targets. These studies have provided valuable insights into the structural requirements for effective binding and have guided the development of new analogs with enhanced pharmacological properties.

Furthermore, preclinical studies have demonstrated promising results regarding the therapeutic potential of N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide. In vitro assays have shown that this compound can inhibit the activity of key enzymes associated with various diseases, including those related to metabolic disorders and neurodegenerative conditions. These findings have spurred interest in exploring its potential as a lead compound for drug development programs targeting these conditions.

The synthesis and characterization of this compound also highlight advancements in synthetic methodologies that enable the efficient production of complex molecules. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been instrumental in constructing the intricate framework of N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide. These methods not only improve yield and purity but also offer opportunities for scalability, which is crucial for industrial applications.

As research continues to uncover new therapeutic applications, N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide stands out as a promising candidate for further exploration. Its unique structural features and demonstrated biological activity make it a valuable asset in the pharmaceutical toolkit. Future studies are likely to focus on optimizing its pharmacokinetic properties and evaluating its safety profile in clinical trials.

The broader significance of this compound lies in its contribution to our understanding of how structural modifications can influence biological activity. By studying molecules like N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide, researchers can gain insights into the fundamental principles governing drug design and development. These insights are essential for creating new drugs that are more effective, safer, and better tolerated by patients.

In conclusion, N-[(1E)-(4-methoxyphenyl)methylidene]thiophene-2-sulfonamide (CAS No. 1392505-47-3) is a remarkable compound with significant potential in pharmaceutical research and drug development. Its unique structure, characterized by the presence of a thiophene sulfonamide moiety and a methoxyphenyl substituent, contributes to its diverse biological activities. Ongoing research continues to explore its therapeutic applications and refine synthetic methodologies for its production. As our understanding of molecular interactions deepens, compounds like this one will play an increasingly important role in addressing unmet medical needs.